Cas no 1903876-68-5 ((2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone)
1903876-68-5 structure
Product Name:(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone
CAS No:1903876-68-5
MF:C16H19F3N2O2S
MW:360.394473314285
CID:5548931
PubChem ID:91815764
Update Time:2023-07-06
(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-((tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone
- 1903876-68-5
- F6475-7907
- AKOS025349131
- [2-(thiolan-3-yloxy)pyridin-3-yl]-[4-(trifluoromethyl)piperidin-1-yl]methanone
- 2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
- (2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone
-
- Inchi: 1S/C16H19F3N2O2S/c17-16(18,19)11-3-7-21(8-4-11)15(22)13-2-1-6-20-14(13)23-12-5-9-24-10-12/h1-2,6,11-12H,3-5,7-10H2
- InChI Key: AQYNCIMXOFRXPX-UHFFFAOYSA-N
- SMILES: S1CCC(C1)OC1C(=CC=CN=1)C(N1CCC(C(F)(F)F)CC1)=O
Computed Properties
- Exact Mass: 360.11193351g/mol
- Monoisotopic Mass: 360.11193351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 67.7Ų
(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6475-7907-2μmol |
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine |
1903876-68-5 | 90%+ | 2μl |
$85.5 | 2023-07-05 | |
| Life Chemicals | F6475-7907-5μmol |
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine |
1903876-68-5 | 90%+ | 5μl |
$94.5 | 2023-07-05 | |
| Life Chemicals | F6475-7907-10μmol |
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine |
1903876-68-5 | 90%+ | 10μl |
$103.5 | 2023-07-05 | |
| Life Chemicals | F6475-7907-20μmol |
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine |
1903876-68-5 | 90%+ | 20μl |
$118.5 | 2023-07-05 | |
| Life Chemicals | F6475-7907-1mg |
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine |
1903876-68-5 | 90%+ | 1mg |
$81.0 | 2023-07-05 | |
| Life Chemicals | F6475-7907-2mg |
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine |
1903876-68-5 | 90%+ | 2mg |
$88.5 | 2023-07-05 | |
| Life Chemicals | F6475-7907-3mg |
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine |
1903876-68-5 | 90%+ | 3mg |
$94.5 | 2023-07-05 | |
| Life Chemicals | F6475-7907-4mg |
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine |
1903876-68-5 | 90%+ | 4mg |
$99.0 | 2023-07-05 | |
| Life Chemicals | F6475-7907-5mg |
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine |
1903876-68-5 | 90%+ | 5mg |
$103.5 | 2023-07-05 | |
| Life Chemicals | F6475-7907-10mg |
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine |
1903876-68-5 | 90%+ | 10mg |
$118.5 | 2023-07-05 |
(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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